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Compound of Interest

Compound Name: N-Methyl-p-toluenesulfonamide

Cat. No.: B147245

An In-depth Technical Guide to the Safety and Handling of N-Methyl-p-toluenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Methyl-p-
toluenesulfonamide (CAS No. 640-61-9). The following sections detail toxicological
properties, handling precautions, emergency procedures, and proper storage and disposal,
compiled from authoritative safety data sheets.

Chemical and Physical Properties

N-Methyl-p-toluenesulfonamide is a solid, off-white powder.[1] While extensive experimental
data is limited, the fundamental physical and chemical properties are summarized below.
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Property Value Source(s)
CAS Number 640-61-9 [1112]
Molecular Formula CsH11NO2S [1112][31[4]
Molecular Weight 185.24 g/mol [2][4]
Appearance Off-white solid/powder [1]

Melting Point 76 - 80 °C (168.8 - 176 °F) [1][21[4]
Boiling Point No information available [1]

Flash Point No information available [1]

Autoignition Temperature

No information available

[1]

Solubility

No information available

[1]

Vapor Pressure

No information available

[1]

Toxicological Information and Hazard Identification

According to the 2012 OSHA Hazard Communication Standard, N-Methyl-p-
toluenesulfonamide is not considered hazardous.[1] However, its toxicological properties

have not been fully investigated, and it may cause irritation.[1][5]

Acute Toxicity:

* No acute toxicity information is available for this product.[1][6]

Chronic Toxicity & Carcinogenicity:

agencies.[1][6]

Irritation: No specific information available.[1][6]

Sensitization: No information available.[1][6]

Mutagenic Effects: No information available.[4]

Carcinogenicity: The carcinogenic properties have not been evaluated by major regulatory

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/148601
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/148601
https://www.chemicalbook.com/msds/n-methyl-p-toluenesulfonamide.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/148601
https://www.sigmaaldrich.com/TW/zh/product/aldrich/148601
https://www.sigmaaldrich.com/US/en/product/aldrich/148601
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/148601
https://www.sigmaaldrich.com/US/en/product/aldrich/148601
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b147245?utm_src=pdf-body
https://www.benchchem.com/product/b147245?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-p-toluenesulfonamide
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1313402_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1313402_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1313402_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1313402_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/148601
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Reproductive Effects: No information available.[4]
o STOT (Specific Target Organ Toxicity): Not known for single or repeated exposure.[4]

Experimental Protocols: Detailed experimental protocols for toxicological assessments of N-
Methyl-p-toluenesulfonamide are not available in the reviewed literature. The consistent
reporting across multiple safety data sheets is that the toxicological properties have not been
fully investigated.[1][6][7]

Handling and Storage

Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling:

Avoid contact with skin and eyes.[1][7]

Do not breathe dust.[1]

Ensure adequate ventilation.[1]

Wash hands thoroughly after handling.

Storage:

o Keep in a dry, cool, and well-ventilated place.[1]

o Keep the container tightly closed.[1]

o Store away from incompatible materials.[1]

Incompatible Materials:

» Strong oxidizing agents[1]

e Strong acids[1]

e Strong bases[1]
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Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment should be worn when

handling N-Methyl-p-toluenesulfonamide.

PPE Type

Specifications Source(s)

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety

goggles as described by

OSHA's eye and face [11[7]
protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent [11[7]

skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
- [11[7]
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Engineering Controls:

o Ensure adequate ventilation, especially in confined areas.[1]

o Eyewash stations and safety showers should be close to the workstation location.[1]

Emergency Procedures: First Aid

In the event of exposure, follow these first-aid measures immediately.
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Ingestion Clean mouth with water. Do not induce vomiting.
Remove to fresh air. If not breathing, give artificial respiration.

Get Medical Attention

Wash off immediately with soap and plenty of water. Remove all contaminated clothing.

Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids.

Click to download full resolution via product page

Caption: First-aid procedures for N-Methyl-p-toluenesulfonamide exposure.
Detailed First-Aid Measures:

+ Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

¢ Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention.[1]

¢ Inhalation: Remove from exposure and move to fresh air. If the affected person is not
breathing, give artificial respiration. Get medical attention.[1][7]

¢ Ingestion: Clean mouth with water. Get medical attention.[1]

* Notes to Physician: Treat symptomatically.[1]
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Accidental Release and Fire-Fighting Measures

In the event of a spill or fire, specific procedures should be followed to mitigate the hazard.
Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required.[1]

+ Environmental Precautions: Refer to Section 12 of the full Safety Data Sheet for ecological
information.[1]

¢ Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1]

?ntal Release P

Ensure Adequate Vent|lat|on Wear Personal Protective Equipment (PPE))

l l

Sweep up and shovel material

Place in suitable, closed containers for disposal

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of N-Methyl-p-toluenesulfonamide.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164840500&productDescription=N-METHYL-P-TOLUENESULFONAM+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b147245?utm_src=pdf-body-img
https://www.benchchem.com/product/b147245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (COz), dry chemical, or chemical
foam.[1]

Unsuitable Extinguishing Media: No information available.[1]

Hazardous Combustion Products: May produce nitrogen oxides (NOXx), carbon monoxide
(CO), carbon dioxide (COz2), and sulfur oxides.[1][3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Stability and Reactivity

Reactivity: No hazardous reactions are expected under normal processing.
Chemical Stability: Stable under normal conditions.

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO:z), and sulfur oxides.[1][3]

Hazardous Polymerization: Hazardous polymerization does not occur.

Disposal Considerations

Waste material should be disposed of in accordance with all applicable local, state, and federal

regulations. It is recommended to consult with a licensed professional waste disposal service

for proper disposal of this material.

This technical guide is intended to provide a summary of the available safety and handling

information for N-Methyl-p-toluenesulfonamide. For complete details, always refer to the

most current Safety Data Sheet (SDS) provided by the manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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